Cas no 1396866-53-7 (5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide)

5-Bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide is a specialized sulfonamide derivative featuring a brominated thiophene core and a pyrrolidine-substituted alkyne linker. This compound is of interest in medicinal chemistry and drug discovery due to its structural motifs, which are conducive to interactions with biological targets. The bromine substituent enhances reactivity for further functionalization, while the sulfonamide group offers potential for hydrogen bonding and improved solubility. The pyrrolidine-alkyne moiety provides rigidity and conformational control, making it a valuable intermediate in the synthesis of bioactive molecules. Its well-defined structure allows for precise modifications, supporting research in enzyme inhibition and receptor modulation.
5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide structure
1396866-53-7 structure
Product Name:5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide
CAS No:1396866-53-7
MF:C12H15BrN2O2S2
MW:363.293699502945
CID:6361508
PubChem ID:71792620
Update Time:2025-10-30

5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide
    • 5-bromo-N-(4-pyrrolidin-1-ylbut-2-ynyl)thiophene-2-sulfonamide
    • 1396866-53-7
    • 5-bromo-N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)thiophene-2-sulfonamide
    • 5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
    • VU0539994-1
    • F6244-1579
    • AKOS024542713
    • Inchi: 1S/C12H15BrN2O2S2/c13-11-5-6-12(18-11)19(16,17)14-7-1-2-8-15-9-3-4-10-15/h5-6,14H,3-4,7-10H2
    • InChI Key: YEFLIKPEFBZZFO-UHFFFAOYSA-N
    • SMILES: C1(S(NCC#CCN2CCCC2)(=O)=O)SC(Br)=CC=1

Computed Properties

  • Exact Mass: 361.97583g/mol
  • Monoisotopic Mass: 361.97583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 86Ų

5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6244-1579-2μmol
5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
1396866-53-7
2μmol
$85.5 2023-09-09
Life Chemicals
F6244-1579-5μmol
5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
1396866-53-7
5μmol
$94.5 2023-09-09
Life Chemicals
F6244-1579-10μmol
5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
1396866-53-7
10μmol
$103.5 2023-09-09
Life Chemicals
F6244-1579-20μmol
5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
1396866-53-7
20μmol
$118.5 2023-09-09
Life Chemicals
F6244-1579-1mg
5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
1396866-53-7
1mg
$81.0 2023-09-09
Life Chemicals
F6244-1579-2mg
5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
1396866-53-7
2mg
$88.5 2023-09-09
Life Chemicals
F6244-1579-3mg
5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
1396866-53-7
3mg
$94.5 2023-09-09
Life Chemicals
F6244-1579-4mg
5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
1396866-53-7
4mg
$99.0 2023-09-09
Life Chemicals
F6244-1579-5mg
5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
1396866-53-7
5mg
$103.5 2023-09-09
Life Chemicals
F6244-1579-10mg
5-bromo-N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]thiophene-2-sulfonamide
1396866-53-7
10mg
$118.5 2023-09-09

Additional information on 5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide

Recent Advances in the Study of 5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide (CAS: 1396866-53-7)

The compound 5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide (CAS: 1396866-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide, with particular emphasis on improving its pharmacokinetic properties and target specificity. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer cell proliferation. The presence of the bromo-thiophene moiety and the sulfonamide group is believed to contribute to its high binding affinity and selectivity.

One of the key findings from recent investigations is the compound's ability to modulate specific protein-protein interactions, making it a valuable tool for probing biological pathways and developing novel therapeutics. For instance, it has been shown to inhibit the activity of certain kinases and proteases, which are critical in disease progression. These findings have been corroborated by in vitro and in vivo studies, highlighting the compound's potential as a therapeutic agent.

In addition to its biological activity, the chemical stability and synthetic accessibility of 5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide have been explored. Researchers have developed efficient synthetic routes to produce this compound in high yield and purity, facilitating further pharmacological evaluation. The compound's compatibility with various chemical modifications also allows for the generation of analogs with enhanced properties.

Looking ahead, the continued investigation of 5-bromo-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylthiophene-2-sulfonamide and its derivatives holds great promise for the discovery of new drugs. Future studies are expected to focus on optimizing its therapeutic index, reducing potential off-target effects, and exploring its application in combination therapies. The compound's unique chemical structure and biological profile position it as a compelling candidate for further development in the pharmaceutical industry.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd